Cas no 454476-59-6 (4-Amino-3,5-dimethylbenzenepropanol)
454476-59-6 structure
Product Name:4-Amino-3,5-dimethylbenzenepropanol
CAS No:454476-59-6
MF:C11H17NO
MW:179.258783102036
CID:929919
PubChem ID:22472438
Update Time:2025-08-03
4-Amino-3,5-dimethylbenzenepropanol Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-3,5-dimethylbenzenepropanol
- 3-(4-amino-3,5-dimethylphenyl)propan-1-ol
- ZOLHJKXYRQTXFY-UHFFFAOYSA-N
- SCHEMBL5150574
- DB-295137
- 454476-59-6
- DTXSID50625888
-
- Inchi: 1S/C11H17NO/c1-8-6-10(4-3-5-13)7-9(2)11(8)12/h6-7,13H,3-5,12H2,1-2H3
- InChI Key: ZOLHJKXYRQTXFY-UHFFFAOYSA-N
- SMILES: OCCCC1C=C(C)C(=C(C)C=1)N
Computed Properties
- Exact Mass: 179.131014166g/mol
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 46.2Ų
4-Amino-3,5-dimethylbenzenepropanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A604985-50mg |
4-Amino-3,5-dimethylbenzenepropanol |
454476-59-6 | 50mg |
$ 196.00 | 2023-04-19 | ||
| TRC | A604985-250mg |
4-Amino-3,5-dimethylbenzenepropanol |
454476-59-6 | 250mg |
$ 884.00 | 2023-04-19 | ||
| TRC | A604985-500mg |
4-Amino-3,5-dimethylbenzenepropanol |
454476-59-6 | 500mg |
$ 1522.00 | 2023-04-19 |
4-Amino-3,5-dimethylbenzenepropanol Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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